Cas no 43112-38-5 (3-Trimethylsilyl-2-oxazolidinone)

• Product Name: 3-Trimethylsilyl-2-oxazolidinone
• CAS No: 43112-38-5
• MF: C₆H₁₃NO₂Si
• MW: 159.258422613144
• MDL: MFCD00010197
• CID: 89531
• PubChem ID: 87577294
• Update Time: 2025-05-20

3-Trimethylsilyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 3-Trimethylsilyl-2-oxazolidinone
• 3-Trimethylsilyl-2-oxazolidinone [Trimethylsilylating Reagent]
• 3-trimethylsilyl-1,3-oxazolidin-2-one
• 2-Oxo-3-trimethylsilyl-1,3-oxazolidine
• Trimethyl(2-oxo-3-oxazolidinyl)silane
• TMSO
• 3-(Trimethylsilyl)oxazolidin-2-one
• N-Trimethylsilyl-2-oxazolidinone
• 3-(Trimethylsilyl)-2-oxazolidinone
• 3-Trimethylsilyl-2-oxazolidone
• NSC617258
• PubChem24175
• AUKCYOUETBBMFV-UHFFFAOYSA-N
• 2-Oxazolidinone,3-(trimethylsilyl)-
• 2-Oxo-3-
• 2-Oxo-3-trimethylsilyl-1,3
• SCHEMBL1950560
• EINECS 256-098-2
• 3-(TRIMETHYLSILYL)-1,3-OXAZOLIDIN-2-ONE
• C6H13NO2Si
• 43112-38-5
• AKOS015903524
• DTXSID00195703
• 3-(Trimethylsilyl)-2-oxazolidinone, >=97.0%
• NSC-617258
• T1535
• SY048213
• InChI=1/C6H13NO2Si/c1-10(2,3)7-4-5-9-6(7)8/h4-5H2,1-3H
• D92482
• NS00057877
• MFCD00010197
• CS-0204861
• s19925

• MDL： MFCD00010197
• Inchi： 1S/C6H13NO2Si/c1-10(2,3)7-4-5-9-6(7)8/h4-5H2,1-3H3
• InChI Key： AUKCYOUETBBMFV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N1C(=O)OCC1

Computed Properties

• Exact Mass: 159.07200
• Monoisotopic Mass: 159.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.046 g/mL at 20 °C(lit.)
• Boiling Point: 122°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.455
• Water Partition Coefficient: Hydrolyzes with water.
• PSA: 29.54000
• LogP: 1.21140
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

3-Trimethylsilyl-2-oxazolidinone Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Trimethylsilyl-2-oxazolidinone

Introduction to 3-Trimethylsilyl-2-Oxazolidinone (CAS No. 43112-38-5)

The compound 3-Trimethylsilyl-2-Oxazolidinone, identified by the CAS registry number 43112-38-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in various industries. The molecule consists of an oxazolidinone ring, which is a five-membered heterocyclic structure containing oxygen and nitrogen atoms, with a trimethylsilyl group attached at the third position. This substitution imparts distinctive electronic and steric properties to the molecule, making it highly valuable for research and industrial purposes.

Recent studies have highlighted the importance of oxazolidinones as key intermediates in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. The trimethylsilyl group in 3-Trimethylsilyl-2-Oxazolidinone serves as a protecting group for hydroxyl functionalities, enabling precise control over reaction pathways during organic synthesis. This feature has made the compound indispensable in the development of bioactive molecules and high-performance polymers.

The synthesis of 3-Trimethylsilyl-2-Oxazolidinone typically involves multi-step reactions, including nucleophilic additions and cyclizations, under controlled conditions to ensure high yields and purity. Researchers have explored various synthetic strategies to optimize the production process, leveraging modern catalytic systems and green chemistry principles to minimize environmental impact.

In terms of applications, oxazolidinones like 3-Trimethylsilyl-2-Oxazolidinone are widely used as building blocks in medicinal chemistry. They are employed in the construction of peptide mimetics, which are critical for drug discovery efforts targeting complex biological systems. Additionally, these compounds find utility in the formulation of agrochemicals, where their ability to modulate enzyme activities makes them valuable for pest control and crop protection.

The latest research on oxazolidinones has focused on their role in catalysis and material science. For instance, studies have demonstrated that derivatives of 3-Trimethylsilyl-2-Oxazolidinone can act as efficient organocatalysts in asymmetric synthesis, offering a sustainable alternative to traditional metal-based catalysts. Furthermore, these compounds are being investigated for their potential in developing advanced materials such as self-healing polymers and stimuli-responsive systems.

In conclusion, 3-Trimethylsilyl-2-Oxazolidinone (CAS No. 43112-38-5) stands out as a versatile and essential compound in contemporary chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its importance in advancing scientific innovation and industrial development.